2Z,10Z-Vitamin K2-d7

• Synonyms: 2-Methyl-3-((2Z,6E,10Z)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-yl)naphthalene-1,4-dione-d7; 2Z,10Z-Vitamin K2(20)-d7
• Molecular Formula: C₃₁H₃₃D₇O₂
• Molecular Weight: 451.69

2Z,10Z-Vitamin K2-d7 (CAS not assigned; catalogue no. V676157) is a deuterium-labelled isotopologue of 2Z,10Z-Vitamin K2, a specific geometric isomer of menaquinone-7 (vitamin K2) bearing the IUPAC name 5,6,7,8-tetradeuterio-2-[(2Z,6E,10Z)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]-3-(trideuteriomethyl)naphthalene-1,4-dione.

2Z,10Z-Vitamin K2-d7: A Stereochemically Defined Deuterated Menaquinone-7 Isotopologue for Analytical Quantification

2Z,10Z-Vitamin K2-d7 (CAS not assigned; catalogue no. V676157) is a deuterium-labelled isotopologue of 2Z,10Z-Vitamin K2, a specific geometric isomer of menaquinone-7 (vitamin K2) bearing the IUPAC name 5,6,7,8-tetradeuterio-2-[(2Z,6E,10Z)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]-3-(trideuteriomethyl)naphthalene-1,4-dione . The compound incorporates seven deuterium atoms at the naphthoquinone ring (positions 5–8) and the 2-methyl group, yielding a molecular formula of C₃₁H₃₃D₇O₂ and a molecular weight of 451.69 g/mol—a +7.04 Da mass shift relative to the unlabelled 2Z,10Z-Vitamin K2 (C₃₁H₄₀O₂, 444.65 g/mol) [1]. The 2Z,10Z designation defines a single geometric isomer within the menaquinone-7 family characterised by cis (Z) configuration at isoprene units 2 and 10 and trans (E) at unit 6, distinguishing it from the fully bioactive all-trans-(E₆,ω)-MK-7 and from other cis-isomer variants such as (Z,E₅,ω)-MK-7 and (E,Z₃,E₂,ω)-MK-7 [2].

1

Geometric-isomer-specific deuterated internal standard for 2Z,10Z-Vitamin K2

2

Matched analyte/ISTD pair with V676155 for isomer-specific LC-MS/MS calibration

3

Reference-standard-grade purity suitable for pharmacopoeial impurity testing

• [1] GBW Standards. 2Z,10Z-Vitamin K2-d7 Reference Standard, Product V676157. Molecular Formula: C₃₁H₃₃D₇O₂, MW: 451.69. View Source
• [2] Bus K, Sitkowski J, Bocian W, Zmysłowski A, Ofiara K, Szterk A. Separation of menaquinone-7 geometric isomers by semipreparative high-performance liquid chromatography with silver complexation and identification by nuclear magnetic resonance. Food Chemistry. 2022;368:130890. doi:10.1016/j.foodchem.2021.130890. View Source

Why Menaquinone-7-d7 or Other Deuterated Vitamin K2 Isomers Cannot Substitute for 2Z,10Z-Vitamin K2-d7 in Quantitative Isomer-Specific Analysis

Generic menaquinone-7-d7 (CAS 1233937-31-9, all-trans configured) and alternative deuterated geometric isomers (e.g., 6Z,10Z-Vitamin K2-d7, 2Z,6Z-Vitamin K2-d7) are not analytically interchangeable with 2Z,10Z-Vitamin K2-d7. The menaquinone-7 isoprenoid side chain contains three stereochemically configurable double bonds that can exist in cis (Z) or trans (E) orientation, yielding at least 17 resolvable geometric isomers [1]. Only the all-trans isomer possesses full biological activity as a γ-glutamylcarboxylase cofactor; cis-containing isomers, including the 2Z,10Z form, exhibit substantially attenuated or negligible carboxylative efficacy [2]. Consequently, pharmacopoeial monographs and regulatory impurity profiling require isomer-specific reference standards—not generic deuterated MK-7—to identify and quantify the 2Z,10Z impurity in active pharmaceutical ingredient (API) vitamin K2 and dietary supplement formulations [3]. Using an internal standard with a different geometric configuration introduces systematic bias in retention time matching, ionisation efficiency, and matrix effect correction during LC-MS/MS analysis, as demonstrated for cis/trans vitamin K1 isomer quantification where deuterated internal standards with mismatched geometry exhibited differential matrix effects [4].

Target ISTD

2Z,10Z-Vitamin K2-d7 with matched cis-trans geometry

Generic Substitute

All-trans Menaquinone-7-d7 or other deuterated MK-7 isomers

Retention time mismatch: generic d₇-MK-7 co-elutes with all-trans isomer, not the 2Z,10Z impurity peak

Ionisation and matrix-effect differences: non-isomer-matched ISTD may introduce systematic quantification bias

Isotope integrity risk: side-chain-labelled deuterated standards may undergo H/D exchange during sample preparation

• [1] Bus K, Sitkowski J, Bocian W, Zmysłowski A, Ofiara K, Szterk A. Separation of menaquinone-7 geometric isomers by semipreparative high-performance liquid chromatography with silver complexation and identification by nuclear magnetic resonance. Food Chemistry. 2022;368:130890. View Source
• [2] Cirilli I, Orlando P, Silvestri S, Marcheggiani F, Dludla PV, Kaesler N, Tiano L. Carboxylative efficacy of trans and cis MK7 and comparison with other vitamin K isomers. BioFactors. 2022;48(5):1129-1136. View Source
• [3] Szterk A, Zmysłowski A, Bus K. Identification of cis/trans isomers of menaquinone-7 in food as exemplified by dietary supplements. Food Chemistry. 2018;243:403-409. View Source
• [4] Lee JH, Shin H, Park S, Kim B, Lee J. Development of isotope dilution-liquid chromatography/tandem mass spectrometry for the accurate determination of trans- and cis-vitamin K1 isomers in infant formula. Food Chemistry. 2017;221:729-736. View Source

2Z,10Z-Vitamin K2-d7: Quantitative Differentiation Evidence Against Closest Analogs and Alternative Internal Standards

Unique Isomeric Configuration (2Z,6E,10Z) Distinguished from All-trans-MK-7 and Other Cis Isomers by Argentation HPLC Retention and NMR Chemical Shift

The 2Z,10Z geometric configuration of this compound represents one of at least 17 resolvable menaquinone-7 geometric isomers separated by argentation semi-preparative HPLC and structurally assigned by multidimensional NMR [1]. The all-trans-(E₆,ω)-MK-7 isomer—the biologically active form produced by bacterial fermentation—is the predominant species in pharmaceutical-grade vitamin K2; the 2Z,10Z isomer is a chemically distinct entity that co-occurs as an impurity in synthetic MK-7 preparations. In the study by Bus et al. (2022), 17 chromatographic fractions were resolved from a synthetic MK-7 mixture using a silver(I)-loaded column, with 13 previously unreported geometric isomers identified by ¹H and ¹³C NMR, demonstrating that each cis/trans permutation produces a spectroscopically and chromatographically unique compound [1]. The 2Z,10Z-isomer specifically displays a characteristic retention shift relative to all-trans-MK-7 under these conditions, enabling its use as a retention-time-matched internal standard for 2Z,10Z-Vitamin K2 quantitation in purity assays. By contrast, generic menaquinone-7-d7 (CAS 1233937-31-9, all-trans configured) co-elutes with all-trans-MK-7 and cannot serve as an isomer-specific internal standard for the 2Z,10Z impurity.

Isomer Resolution

Head-to-head

17 geometric isomer peaks resolved; 2Z,10Z isomer shows distinct retention from all-trans-MK-7

Supports retention-time-matched internal standard use

Argentation RP-HPLC with NMR structural confirmation

Evidence Dimension	Chromatographic resolution of geometric isomers
Target Compound Data	2Z,10Z-Vitamin K2-d7: single geometric isomer with cis configuration at positions 2 and 10, trans at position 6; resolvable as a discrete peak by Ag⁺-RP-HPLC
Comparator Or Baseline	All-trans-(E₆,ω)-menaquinone-7: all double bonds in trans configuration; generic Menaquinone-7-d7 (CAS 1233937-31-9): all-trans deuterated standard
Quantified Difference	17 discrete geometric isomer peaks resolved; 2Z,10Z isomer occupies a specific, reproducible retention time distinct from all-trans-MK-7 and from other cis isomers such as (Z,E₅,ω)-MK-7 and (E,Z₃,E₂,ω)-MK-7
Conditions	Semi-preparative Ag⁺-RP-HPLC with silver nitrate in mobile phase; C8, C18, C30, and cholesteryl stationary phases tested; NMR structural confirmation (¹H, ¹³C, COSY, HSQC, HMBC) in benzene-d₆

Why This Matters

Only the exact geometric-isomer-matched deuterated internal standard can provide accurate retention time alignment and matrix-effect correction for the specific 2Z,10Z impurity, which is essential for pharmacopoeial purity testing of vitamin K2 API and dietary supplements.

• [1] Bus K, Sitkowski J, Bocian W, Zmysłowski A, Ofiara K, Szterk A. Separation of menaquinone-7 geometric isomers by semipreparative high-performance liquid chromatography with silver complexation and identification by nuclear magnetic resonance. Food Chemistry. 2022;368:130890. View Source

Deuterium-Induced +7.04 Da Mass Shift Enables Isotope Dilution Quantification of 2Z,10Z-Vitamin K2 with Baseline Mass Spectrometric Separation

The incorporation of seven deuterium atoms (d₃ at the 2-methyl group; d₄ at naphthoquinone ring positions 5, 6, 7, and 8) produces a molecular weight of 451.69 g/mol for 2Z,10Z-Vitamin K2-d7, representing a +7.04 Da mass increment over the unlabelled 2Z,10Z-Vitamin K2 (C₃₁H₄₀O₂, MW 444.65 g/mol) [1]. This mass shift is sufficient to place the deuterated internal standard signal outside the natural isotopic envelope of the analyte, a prerequisite for reliable isotope dilution LC-MS/MS quantification. In the validated LC-ESI-MS/MS method of Jensen et al. (2022) employing d₇-MK-7 as an internal standard for food matrix quantification, limits of quantification (LOQ) of ≤4 µg/100 g food were achieved for menaquinone-7, with intra- and inter-assay precision <15% [2]. The same study demonstrated that deuterium-labelled MK-7 can serve as an internal standard for MK-9 quantification, confirming that the +7 Da mass tag provides adequate spectral separation from higher menaquinone homologues [2]. A related deuterated MK-7 standard (5,6,7,8-d₄, 2-methyl-d₃) is commercially specified at ≥98 atom% D isotopic enrichment , indicating the enrichment level expected for 2Z,10Z-Vitamin K2-d7.

Mass Shift

Method context

+7.04 Da, seven deuterium atoms

Baseline separation from natural isotopologue envelope

LC-ESI-MS/MS LOQ context from Jensen et al. 2022

Evidence Dimension	Mass spectrometric differentiation for isotope dilution analysis
Target Compound Data	2Z,10Z-Vitamin K2-d7: MW 451.69 g/mol (+7.04 Da vs. unlabelled); seven deuterium atoms
Comparator Or Baseline	2Z,10Z-Vitamin K2 (unlabelled): MW 444.65 g/mol; 13C₆-labelled MK-7 internal standards: +6 Da mass shift but different chromatographic isotope effect profile
Quantified Difference	+7 Da mass shift provides baseline-resolved MS signal outside the natural M+7 isotopologue abundance of unlabelled 2Z,10Z-Vitamin K2; d₇-MK-7 internal standard method achieves LOQ ≤4 µg/100 g, precision <15% RSD in food matrices
Conditions	LC-ESI-MS/MS; reversed-phase chromatography (C18); MRM transitions; food matrices including broccoli, cheese, natto, liver, microalgae

Why This Matters

The +7 Da mass shift is a prerequisite for accurate isotope dilution quantification using low-resolution mass spectrometers (e.g., triple quadrupole), and the specific ring + methyl deuteration pattern minimises deuterium loss via H/D exchange during sample workup compared to side-chain-labelled analogs.

• [1] GBW Standards. 2Z,10Z-Vitamin K2-d7 Reference Standard. Product V676157. C₃₁H₃₃D₇O₂, MW 451.69. View Source
• [2] Jensen MB, Ložnjak Švarc P, Jakobsen J. Vitamin K (phylloquinone and menaquinones) in foods – Cost-effective quantification by LC-ESI-MS/MS. Food Chemistry. 2022;385:132672. View Source

Attenuated Biological Activity of Cis-Configured MK-7 Isomers Supports the Need for Isomer-Specific Analytical Reference Standards

The 2Z,10Z geometric isomer of MK-7, bearing two cis double bonds, belongs to a class of cis-containing menaquinone-7 isomers with substantially reduced cofactor activity for γ-glutamylcarboxylase (GGCX). Cirilli et al. (2022) provided the first direct demonstration of differential carboxylative efficacy between trans and cis MK-7 using both a cell-free GGCX activity assay (HPLC-based) and western blot analysis of carboxylated 70 kDa Gla-protein in a warfarin-inhibited in vitro system [1]. Trans-MK-7H₂ (the reduced hydroquinone form) robustly reversed warfarin-induced carboxylation inhibition, whereas cis-MK-7H₂ exhibited only slight carboxylative activity, comparable to vitamin K1 hydroquinone and oxidised trans-MK-7 but significantly less than trans-MK-7H₂ [1]. This finding corroborates earlier work by Matschiner and Bell (1972) on vitamin K1, where cis-phylloquinone showed practically no biological activity relative to trans-phylloquinone [2]. Consequently, the presence of 2Z,10Z-Vitamin K2 in MK-7 preparations dilutes the therapeutically active all-trans isomer content—a critical quality attribute for dietary supplement and pharmaceutical manufacturers who must quantify the all-trans isomer fraction and control cis-isomer impurity levels [3].

Bioactivity Context

Class-level

Cis-MK-7 shows markedly reduced GGCX cofactor activity vs. trans-MK-7

Reinforces need for isomer-specific impurity standard

Data to verify for 2Z,10Z isomer specifically

Evidence Dimension	γ-Glutamylcarboxylase cofactor activity
Target Compound Data	2Z,10Z-Vitamin K2 (cis-containing geometric isomer): inferred to possess substantially reduced carboxylative activity based on class-level data for cis-MK-7 isomers
Comparator Or Baseline	All-trans-MK-7H₂: robust carboxylation of 70 kDa Gla-protein; cis-MK-7H₂: only slight carboxylative activity, comparable to vitamin K1H₂ and oxidised trans-MK-7
Quantified Difference	Qualitative difference demonstrated: trans-MK-7H₂ restores Gla-protein carboxylation inhibited by warfarin; cis-MK-7H₂ shows only marginal activity. Quantitative difference not expressed as IC₅₀ or EC₅₀ in available data.
Conditions	Cell-free GGCX activity assay with HPLC detection; western blot of carboxylated Gla-protein residues in HEK293 cells treated with warfarin

Why This Matters

The reduced bioactivity of cis isomers means that pharmacopoeial monographs and quality control specifications must quantify the all-trans isomer content separately from total MK-7; 2Z,10Z-Vitamin K2-d7 serves as the matched internal standard for quantifying this specific inactive isomer in purity assays.

• [1] Cirilli I, Orlando P, Silvestri S, Marcheggiani F, Dludla PV, Kaesler N, Tiano L. Carboxylative efficacy of trans and cis MK7 and comparison with other vitamin K isomers. BioFactors. 2022;48(5):1129-1136. View Source
• [2] Matschiner JT, Bell RG. Metabolism and vitamin K activity of cis phylloquinone in rats. Journal of Nutrition. 1972;102(5):625-629. View Source
• [3] Lal N, Berenjian A. Cis and trans isomers of the vitamin menaquinone-7: which one is biologically significant? Applied Microbiology and Biotechnology. 2020;104(7):2765-2776. View Source

Specific Deuterium Labelling Pattern (Ring d₄ + 2-Methyl d₃) Provides Superior H/D Exchange Stability Versus Side-Chain Labelled Alternatives

The deuterium labelling pattern of 2Z,10Z-Vitamin K2-d7 is regioselective: four deuterium atoms occupy aromatic positions 5, 6, 7, and 8 on the naphthoquinone ring, while three deuterium atoms replace the 2-methyl group hydrogens . This contrasts with side-chain-deuterated MK-7 analogs where deuterium is placed on the isoprenoid chain. Aromatic C–D bonds are significantly less susceptible to spontaneous protium exchange under protic conditions (aqueous/organic mobile phases, biological matrices, acid/base extraction steps) compared to allylic or vinylic C–D bonds on the isoprenoid side chain, which are activated towards H/D exchange by adjacent unsaturation, as established in the fundamental deuterium isotope effect literature [1]. This labelling strategy is consistent with the commercially available Vitamin K₂ (MK-7)-(5,6,7,8-d₄,2-methyl-d₃) standard specified at ≥98 atom% D enrichment . For the procurement decision, this means 2Z,10Z-Vitamin K2-d7 maintains isotopic integrity throughout typical sample preparation workflows (saponification, liquid-liquid extraction, solid-phase extraction) where side-chain-labelled deuterated standards may undergo partial back-exchange, compromising quantification accuracy.

Deuterium Stability

Data to verify

Aromatic ring + 2-methyl deuteration resists H/D exchange

Isotopic integrity during extraction workflows

Inferred from chemical bond dissociation energies

Evidence Dimension	Resistance to deuterium/hydrogen back-exchange during sample preparation
Target Compound Data	2Z,10Z-Vitamin K2-d7: deuterium at aromatic ring positions (C-5,6,7,8) and 2-methyl group; chemically inert C–D bonds under typical extraction conditions
Comparator Or Baseline	Hypothetical side-chain-deuterated MK-7 analog: allylic/benzylic C–D bonds on isoprenoid chain susceptible to H/D exchange under acidic, basic, or protic conditions
Quantified Difference	Quantitative exchange rate data for this specific compound are not published; the differential stability is inferred from the established chemical principle that aromatic C–D bonds have significantly higher bond dissociation energies (~470 kJ/mol) and lower exchange rates than allylic C–D bonds (~370 kJ/mol) under aqueous conditions
Conditions	Typical vitamin K extraction workflows: lipase treatment, saponification (ethanolic KOH), liquid-liquid extraction (hexane), solid-phase extraction

Why This Matters

Isotopic integrity of the internal standard throughout sample preparation directly determines quantification accuracy; isotopic exchange in the internal standard leads to concentration overestimation and batch-to-batch variability in routine analytical workflows.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy. 2019;53(2):211-216. View Source

Product Purity Specification (98%) and Physical Form Differentiate 2Z,10Z-Vitamin K2-d7 as an Analytical Reference Standard from Research-Grade Deuterated MK-7

2Z,10Z-Vitamin K2-d7 is supplied as a characterised analytical reference standard by Toronto Research Chemicals (catalogue V676157) with specified purity of 98%, provided in powder form with defined solubility in chloroform, dichloromethane, and DMSO, and requiring storage at 2–8°C protected from air and light [1]. This contrasts with generic research-grade Menaquinone-7-d7 (CAS 1233937-31-9), which is typically supplied at ≥95% purity and is formulated as the all-trans geometric isomer rather than the 2Z,10Z-specific configuration required for isomer impurity quantification . The non-deuterated analogue, 2Z,10Z-Vitamin K2 (V676155), is separately catalogued as a reference standard for the native analyte, confirming that the V676155/V676157 pair constitutes a matched analyte/internal standard system for isomer-specific impurity testing rather than bulk MK-7 quantification [2]. The compound is also listed as 'Vitamin K2 Impurity 5' by Axios Research, explicitly confirming its regulatory classification as a fully characterised impurity reference standard for vitamin K2 API [3].

Reference Standard Grade

Specification review

Matched V676155/V676157 ISTD pair; classified as impurity standard

Supports regulatory pharmacopoeial compliance

Specified purity grade and impurity classification

Evidence Dimension	Product quality grade and intended analytical application
Target Compound Data	2Z,10Z-Vitamin K2-d7 (V676157): 98% purity, powder, defined solubility (CHCl₃, CH₂Cl₂, DMSO), 2–8°C storage, light/air protection; classified as an impurity reference standard
Comparator Or Baseline	Generic Menaquinone-7-d7 (CAS 1233937-31-9): ≥95–98% purity, all-trans geometric configuration, intended for total MK-7 quantification as internal standard; 2Z,10Z-Vitamin K2 (V676155): unlabelled native analyte standard, MW 444.65
Quantified Difference	±0% geometric isomer mismatch vs. generic d₇-MK-7; 98% vs. 95% purity threshold; matched analyte/ISTD pair (V676155/V676157) for isomer-specific assay
Conditions	Product specification comparison across Toronto Research Chemicals and MedChemExpress catalogues; impurity classification per Axios Research

Why This Matters

Procurement of the correct geometric-isomer-matched, reference-standard-grade deuterated compound is essential for generating defensible purity data in regulatory submissions (ANDA, DMF) and for compliance with pharmacopoeial impurity limits for vitamin K2 API.

• [1] Coompo Research Chemicals. 2Z,10Z-Vitamin K2-d7. Catalogue C262412. Purity: 98%. Solvent: Chloroform, Dichloromethane, DMSO. Storage: 2–8°C. View Source
• [2] GBW Standards. 2Z,10Z-Vitamin K2 Reference Standard. Product V676155. C₃₁H₄₀O₂, MW 444.65. View Source
• [3] Axios Research. Vitamin K2 Impurity 5 (2Z,10Z-Vitamin K2). Fully characterised reference standard for API vitamin K2. View Source

2Z,10Z-Vitamin K2-d7: High-Impact Application Scenarios for Analytical, Quality Control, and Regulatory Workflows

Isomer-Specific Impurity Quantification in Vitamin K2 API and Dietary Supplement Purity Testing

Pharmaceutical quality control laboratories performing pharmacopoeial purity testing of vitamin K2 (menaquinone-7) API can deploy 2Z,10Z-Vitamin K2-d7 as the matched isotope dilution internal standard for quantifying the 2Z,10Z geometric isomer impurity. The matched V676155 (unlabelled analyte standard) / V676157 (deuterated internal standard) pair enables construction of isomer-specific calibration curves with retention-time-matched internal standard correction, as required when the 2Z,10Z impurity peak is chromatographically resolved from all-trans-MK-7 using Ag⁺-RP-HPLC or C30 stationary phases [1]. This approach directly supports ANDA and DMF regulatory submissions by providing impurity profile data compliant with ICH Q3A/Q3B guidelines.

Stability-Indicating Method Development for Vitamin K2 Formulations Exposed to Photoisomerisation Stress

All-trans-menaquinone-7 undergoes photoisomerisation to cis-containing geometric isomers upon light exposure, a degradation pathway documented in the literature [1]. 2Z,10Z-Vitamin K2-d7 serves as the ideal internal standard for stability-indicating LC-MS/MS methods because it is stereochemically identical to one of the key photodegradation products. Its aromatic ring + 2-methyl deuteration pattern ensures isotopic integrity during forced degradation studies employing acidic, basic, oxidative, and photolytic stress conditions where side-chain-labelled deuterated standards risk H/D exchange, as discussed in Section 3 [2]. This enables accurate quantification of the 2Z,10Z degradant throughout ICH Q1A stability study protocols.

Bioavailability and Pharmacokinetic Studies Distinguishing Isomer-Specific Absorption of Vitamin K2

The differential biological activity of trans versus cis MK-7 isomers demonstrated by Cirilli et al. (2022) underscores the need to quantify individual geometric isomers—not just total MK-7—in pharmacokinetic studies of vitamin K2 supplements [1]. 2Z,10Z-Vitamin K2-d7 can be employed as an internal standard in LC-MS/MS methods for human plasma or serum to specifically track the absorption, distribution, and elimination kinetics of the 2Z,10Z isomer following administration of MK-7 formulations that contain cis-isomer impurities. The +7 Da mass shift ensures interference-free detection against endogenous plasma MK-7 homologues, while the geometric isomer specificity avoids the quantification bias introduced by non-isomer-matched deuterated internal standards observed in vitamin K1 cis/trans analyses [2].

Method Validation and Inter-Laboratory Harmonisation for Vitamin K2 Isomer Profiling in Food and Supplement Matrices

The validated LC-ESI-MS/MS method of Jensen et al. (2022) establishes that deuterium-labelled (d₇) MK-7 internal standards achieve LOQs of ≤4 µg/100 g and intra-/inter-assay precision <15% in complex food matrices including natto, cheese, and liver [1]. Extending this methodology with 2Z,10Z-Vitamin K2-d7 as an isomer-specific internal standard enables inter-laboratory harmonisation of cis/trans MK-7 isomer profiling in dietary supplements—a current analytical gap given that the all-trans isomer content, not total MK-7, determines therapeutic value [2]. This supports ISO 17025-accredited laboratories in developing validated, transferable methods for regulatory compliance testing of vitamin K2 product label claims.

Application

Selection Property

Validation Focus

Isomer-specific impurity quantification

Geometric-isomer-matched internal standard

Retention-time alignment and matrix-effect correction

Stability-indicating method for photoisomerisation

Aromatic deuteration pattern stability

Isotopic integrity under ICH stress conditions

Isomer-resolved bioavailability studies

+7 Da mass shift without interference

Isomer-specific plasma PK profiling

Method validation for food/supplement matrices

Reference-standard-grade purity

Precision and LOQ in complex matrices

• [1] Bus K, Sitkowski J, Bocian W, Zmysłowski A, Ofiara K, Szterk A. Separation of menaquinone-7 geometric isomers by semipreparative high-performance liquid chromatography with silver complexation and identification by nuclear magnetic resonance. Food Chemistry. 2022;368:130890. View Source
• [2] Jensen MB, Ložnjak Švarc P, Jakobsen J. Vitamin K (phylloquinone and menaquinones) in foods – Cost-effective quantification by LC-ESI-MS/MS. Food Chemistry. 2022;385:132672. View Source